Cas no 5397-08-0 (Carbamimidothioicacid, octadecyl ester, monohydrobromide (9CI))

Carbamimidothioicacid, octadecyl ester, monohydrobromide (9CI) structure
5397-08-0 structure
Product Name:Carbamimidothioicacid, octadecyl ester, monohydrobromide (9CI)
CAS No:5397-08-0
MF:C19H41BrN2S
MW:409.511243581772
CID:385489
PubChem ID:24181072
Update Time:2025-04-19

Carbamimidothioicacid, octadecyl ester, monohydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioicacid, octadecyl ester, monohydrobromide (9CI)
    • octadecyl carbamimidothioate,hydrobromide
    • S-Octadecyl-isothioharnstoff,Hydrobromid
    • S-octadecyl-isothiourea,hydrobromide
    • NSC-4430
    • NSC4430
    • 5397-08-0
    • Octadecyl carbamimidothioate--hydrogen bromide (1/1)
    • octadecyl carbamimidothioate;hydrobromide
    • DTXSID00636141
    • Inchi: 1S/C19H40N2S.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19(20)21;/h2-18H2,1H3,(H3,20,21);1H
    • InChI Key: BLTNBTFOHYFWQY-UHFFFAOYSA-N
    • SMILES: Br.S(C(=N)N)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 408.21700
  • Monoisotopic Mass: 408.21738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • PSA: 75.17000
  • LogP: 8.63270
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